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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B15566479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental protocols for the

screening and preliminary characterization of Enaminomycin C, an antibiotic produced by

Streptomyces baarnensis.

Introduction
Enaminomycin C is a member of the enaminomycin family of antibiotics, which are

characterized as new members of the epoxy quinone family.[1] It is produced by the

actinomycete Streptomyces baarnensis (strain No. 13120).[2] Structurally, the molecular

formula of Enaminomycin C has been determined to be C7H7NO5.[1] While Enaminomycin A,

the most potent of the group, exhibits notable activity against both Gram-positive and Gram-

negative bacteria, Enaminomycin C is characterized by its weak activity against these

bacteria.[1]

Data Presentation
Antimicrobial Activity
The antimicrobial activity of Enaminomycin C has been qualitatively described as weak

against both Gram-positive and Gram-negative bacteria.[1] Specific Minimum Inhibitory

Concentration (MIC) values are not readily available in published literature, reflecting its lower

potency compared to other members of the enaminomycin family.
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Table 1: Summary of Enaminomycin C Antimicrobial Activity

Target Organism Category Activity Level

Gram-positive bacteria Weak

Gram-negative bacteria Weak

Cytotoxic Activity
Preliminary studies have investigated the cytostatic effects of the enaminomycin family.

Enaminomycin A has been shown to have a cytostatic effect on L1210 mouse leukemia cells in

vitro.[1] While specific IC50 values for Enaminomycin C against L1210 cells are not detailed in

the primary literature, its activity is presumed to be significantly lower than that of

Enaminomycin A.

Table 2: Summary of Enaminomycin C Cytotoxic Activity

Cell Line Activity Level

L1210 mouse leukemia cells Weak (inferred)

Experimental Protocols
Microbial Screening and Fermentation of Streptomyces
baarnensis for Enaminomycin C Production
This protocol outlines the procedure for the cultivation of S. baarnensis to produce

Enaminomycin C.

Workflow for Microbial Screening and Fermentation
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Microbial Screening Fermentation

Isolation of Streptomyces baarnensis Spore Suspension Preparation Inoculation of Seed Culture Incubation of Seed Culture Inoculation of Production Medium Submerged Culture Fermentation Monitoring of Fermentation Parameters Harvesting of Culture Broth

Extraction Purification

Centrifugation of Culture Broth Adsorption on Activated Carbon Elution with Aqueous Acetone Concentration of Eluate Sephadex LH-20 Chromatography Fraction Collection Purity Analysis (HPLC/TLC)

Prepare Enaminomycin C Stock Solution Prepare Serial Dilutions in 96-well Plate

Inoculate Wells

Prepare Bacterial Inoculum (0.5 McFarland)

Incubate Plates Read and Record MIC

Culture L1210 Cells Seed Cells in 96-well Plate

Treat Cells with Enaminomycin C

Prepare Enaminomycin C Dilutions

Incubate Plates Add MTT Reagent Add Solubilization Solution Measure Absorbance Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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